Cas no 2680677-24-9 (3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680677-24-9
• MF: C₁₂H₁₂ClNO₄
• MW: 269.680982589722
• CID: 5632761
• PubChem ID: 165919676
• Update Time: 2025-11-01

3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283239
• 3-chloro-5-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680677-24-9
• 3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H12ClNO4/c1-3-4-18-12(17)14-10-7(2)5-8(11(15)16)6-9(10)13/h3,5-6H,1,4H2,2H3,(H,14,17)(H,15,16)
• InChI Key： RMMMPLIJBIYHST-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(C)=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 269.0454856g/mol
• Monoisotopic Mass: 269.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Research Brief on 3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 2680677-24-9)

3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 2680677-24-9) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzoic acid derivative structure with chloro, methyl, and propenyloxycarbonylamino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

The synthesis of 3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid involves a multi-step process that includes the introduction of the propenyloxycarbonylamino group to the benzoic acid scaffold. Researchers have optimized the reaction conditions to improve yield and purity, which is critical for its application in pharmaceutical formulations. The compound's stability under various pH conditions and its solubility profile have been extensively studied, providing valuable insights for its formulation into drug products.

Recent pharmacological evaluations have revealed that 3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid exhibits significant inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate key signaling molecules, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies in animal models have shown promising results in reducing inflammation with minimal side effects, highlighting its therapeutic potential.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential use in oncology. Studies have indicated that it may interfere with cancer cell proliferation by targeting specific metabolic pathways. The unique structural features of 3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid allow it to interact with key proteins involved in cell cycle regulation, making it a candidate for further development as an anticancer agent.

Despite these promising findings, challenges remain in the development of 3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties and reduce off-target effects. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-chloro-5-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS: 2680677-24-9) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research into its mechanism of action, optimization of its chemical structure, and evaluation of its safety profile will be crucial for its successful transition from the laboratory to the clinic. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.